2',6'-Difluoro-4'-nitrophenacyl chloride

• CAS No.: 1803809-52-0
• Molecular Formula: C8H4ClF2NO3
• Molecular Weight: 235.57 g/mol
• IUPAC Name: 2-chloro-1-(2,6-difluoro-4-nitrophenyl)ethanone
• InChI: InChI=1S/C8H4ClF2NO3/c9-3-7(13)8-5(10)1-4(12(14)15)2-6(8)11/h1-2H,3H2
• InChI Key: LTYGFHZQIDWHLU-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1F)C(=O)CCl)F)[N+](=O)[O-]

Description

2',6'-Difluoro-4'-nitrophenacyl chloride is a fluorinated aromatic compound featuring a phenacyl chloride backbone substituted with two fluorine atoms at the 2' and 6' positions and a nitro group at the 4' position. The electron-withdrawing fluorine and nitro groups significantly influence its electronic properties, enhancing the electrophilicity of the carbonyl carbon and making it a reactive intermediate in organic synthesis, particularly in nucleophilic substitution reactions.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Structural and Functional Properties

Compound	Substituents	Key Properties	References
2',6'-Difluoro-4'-nitrophenacyl chloride	2',6'-F; 4'-NO2; Cl	High electrophilicity (nitro para to Cl); inferred stability from fluorination
2',4'-Difluoro-6'-nitrophenacyl chloride	2',4'-F; 6'-NO2; Cl	Moderate reactivity (nitro meta to Cl)
3',6'-Dichloro-2'-fluorophenacyl chloride	3',6'-Cl; 2'-F; Cl	Reduced electrophilicity; steric hindrance from Cl
dFdC	2',2'-F (nucleoside)	High membrane permeability; prolonged intracellular retention